Cas no 1448034-99-8 (1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1H-pyrazole-4-sulfonamide
• CAS No: 1448034-99-8
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 6431921
• PubChem ID: 71806561
• Update Time: 2025-06-03

1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1H-pyrazole-4-sulfonamide
• 1-methyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)pyrazole-4-sulfonamide
• 1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-1H-pyrazole-4-sulfonamide
• F6436-1300
• 1448034-99-8
• AKOS024559311

• Inchi： 1S/C14H16N4O4S/c1-17-5-6-22-13-4-3-10(7-12(13)14(17)19)16-23(20,21)11-8-15-18(2)9-11/h3-4,7-9,16H,5-6H2,1-2H3
• InChI Key： KJYCKPJGKICDAX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NC2=CC=C3OCCN(C)C(=O)C3=C2)(=O)=O)C=N1

Computed Properties

• Exact Mass: 336.08922618g/mol
• Monoisotopic Mass: 336.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1H-pyrazole-4-sulfonamide

1-Methyl-N-(4-Methyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-1H-Pyrazole-4-Sulfonamide: A Comprehensive Overview

CAS No. 1448034-99-8 refers to the compound known as 1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1H-pyrazole-4-sulfonamide, a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential as a drug candidate in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a benzoxazepine core, which is a bicyclic system consisting of a benzene ring fused to an oxazepine ring. The oxazepine moiety is further substituted with a methyl group at the 4-position and an oxo group at the 5-position, contributing to the compound's stability and bioactivity. Additionally, the molecule features a pyrazole ring attached via a sulfonamide linkage at the 7-position of the benzoxazepine system. This arrangement enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a valuable tool in drug design.

Recent advancements in computational chemistry have enabled researchers to explore the binding affinity of this compound with various biological targets. For instance, studies using molecular docking techniques have revealed potential interactions with kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediates that are later subjected to nucleophilic substitution or condensation reactions to form the final product. Optimization of reaction conditions has been crucial in achieving high yields and ensuring the purity of the final product.

The pharmacokinetic properties of this compound have also been investigated in preclinical models. Studies indicate that it exhibits moderate solubility and permeability, which are essential for oral bioavailability. However, further optimization may be required to enhance its pharmacokinetic profile for clinical applications.

In conclusion, CAS No. 1448034-99-8, or 1-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1H-pyrazole-4-sulfonamide, represents a promising candidate in drug discovery research. Its unique structure and potential biological activities make it a valuable asset for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play a significant role in advancing medical science and improving patient outcomes.